Cas no 1802526-66-4 (6-Azaspiro[2.5]octane-5-methanol)

• Product Name: 6-Azaspiro[2.5]octane-5-methanol
• CAS No: 1802526-66-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5907971
• PubChem ID: 118280101
• Update Time: 2025-06-08

6-Azaspiro[2.5]octane-5-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[2.5]octane-5-methanol
• {6-azaspiro[2.5]octan-5-yl}methanol
• 1802526-66-4
• EN300-7470328
• SCHEMBL16974726

• Inchi： 1S/C8H15NO/c10-6-7-5-8(1-2-8)3-4-9-7/h7,9-10H,1-6H2
• InChI Key： LERWQWRKAGZJMX-UHFFFAOYSA-N
• SMILES： C1C2(CCNC(CO)C2)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 248.4±13.0 °C(Predicted)
• pka: 15.06±0.10(Predicted)

Additional information on 6-Azaspiro[2.5]octane-5-methanol

Introduction to 6-Azaspiro[2.5]octane-5-methanol (CAS No. 1802526-66-4)

6-Azaspiro[2.5]octane-5-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1802526-66-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural properties and potential biological activities. The compound features a spirocyclic core, which is a fused ring system consisting of two heterocyclic rings connected by a single carbon atom, enhancing its molecular rigidity and stability. The presence of a hydroxymethyl group at the 5-position further contributes to its chemical reactivity and functional diversity.

The spirocyclic structure of 6-Azaspiro[2.5]octane-5-methanol distinguishes it from linear or branched alcohols, offering distinct advantages in terms of binding affinity and metabolic stability. This class of compounds has been extensively studied for their role in drug design, particularly in the development of enzyme inhibitors and receptor modulators. The spirocyclic framework is known to provide a scaffold that can mimic natural products and bioactive molecules, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 6-Azaspiro[2.5]octane-5-methanol as a lead compound for therapeutic applications. Studies have demonstrated that spirocyclic amines can exhibit high selectivity for biological targets, reducing off-target effects and improving drug efficacy. The compound's ability to interact with specific enzymes and receptors has been explored in various preclinical studies, suggesting its utility in treating conditions such as neurological disorders, inflammation, and metabolic diseases.

The hydroxymethyl group at the 5-position of 6-Azaspiro[2.5]octane-5-methanol plays a crucial role in its pharmacological profile. This functional group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the hydroxymethyl group provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities. Researchers have utilized this flexibility to develop novel analogs with improved pharmacokinetic properties and reduced toxicity.

In vitro studies have shown that 6-Azaspiro[2.5]octane-5-methanol exhibits promising anti-inflammatory and analgesic effects. The compound has been found to inhibit key inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with recent research indicating that spirocyclic amines can serve as effective scaffolds for developing anti-inflammatory drugs with minimal side effects.

Moreover, the structural features of 6-Azaspiro[2.5]octane-5-methanol have been investigated for their potential role in central nervous system (CNS) drug discovery. The rigid spirocyclic core enhances blood-brain barrier penetration, making it an attractive candidate for treating neurological disorders such as epilepsy and neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this compound can cross the blood-brain barrier efficiently while maintaining their pharmacological activity.

The synthesis of 6-Azaspiro[2.5]octane-5-methanol involves multi-step organic reactions that highlight its synthetic accessibility despite its complex structure. Advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further research into its biological applications. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to optimize yield and purity, ensuring that researchers can conduct detailed studies without compromising on quality.

Recent publications have also explored the role of 6-Azaspiro[2.5]octane-5-methanol in developing novel antimicrobial agents. The unique structural features of this compound contribute to its ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes. This has opened up new avenues for combating antibiotic-resistant strains, addressing a growing global health concern.

The pharmacokinetic properties of 6-Azaspiro[2.5]octane-5-methanol have been thoroughly characterized through preclinical studies. These investigations have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The moderate solubility in both water and lipids allows for versatile administration routes, including oral and intravenous delivery, enhancing its therapeutic potential.

In conclusion, 6-Azaspiro[2.5]octane-5-methanol (CAS No. 1802526-66-4) is a structurally unique compound with significant potential in medicinal chemistry and drug development. Its spirocyclic core and hydroxymethyl group contribute to its biological activity and synthetic flexibility, making it a valuable scaffold for designing novel therapeutics. Ongoing research continues to uncover new applications for this compound, particularly in treating neurological disorders, inflammation, and antimicrobial infections.